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Compound of Interest

Compound Name: delta-Dodecalactone

CAS No.: 3051-22-7

Cat. No.: B7783803

Get Quote

For the diligent researcher and scientist, the lifecycle of a chemical does not end upon the

conclusion of an experiment. The responsible management and disposal of laboratory reagents

are paramount to ensuring a safe operational environment, maintaining regulatory compliance,

and upholding our collective commitment to environmental stewardship. This guide provides a

detailed, step-by-step framework for the proper disposal of delta-dodecalactone, moving

beyond mere instruction to explain the critical reasoning behind each procedural choice. Our

goal is to empower your laboratory with the knowledge to handle this and similar chemical

substances with the highest degree of safety and scientific integrity.

Hazard Assessment and Characterization of Delta-
Dodecalactone
Before any disposal protocol can be established, a thorough understanding of the subject

chemical is essential. Delta-dodecalactone (CAS No. 713-95-1) is a synthetic aliphatic lactone

widely used in the fragrance and flavor industries.[1][2] While it is not classified as flammable or

combustible and is readily biodegradable, it is not without hazards that dictate its handling and

disposal procedures.[1][3] Several Safety Data Sheets (SDS) indicate that delta-
dodecalactone can cause skin and eye irritation, and may cause respiratory irritation.[4]
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The following table summarizes the key characteristics of delta-dodecalactone pertinent to its

safe handling and disposal.

Property Value Significance for Disposal

CAS Number 713-95-1[5]
Unique identifier for accurate

waste profiling and labeling.

Physical State
Colorless to pale yellow

liquid[2][3]

Dictates the need for liquid-

tight containers and spill

control measures.

Solubility
Insoluble in water; soluble in

alcohol and oils[3]

Water is not a suitable medium

for dilution or cleaning spills;

an appropriate solvent may be

needed for decontamination,

with the rinsate also being

treated as hazardous waste.

Flash Point > 93°C / 200°F[6]

Classified as non-flammable,

reducing fire-related risks

during storage and handling.[3]

Key Hazards

Causes skin irritation (H315),

serious eye irritation (H319),

may cause respiratory irritation

(H335)[4]

Mandates the use of

appropriate Personal

Protective Equipment (PPE)

and dictates its classification

as hazardous waste upon

disposal.

Environmental Profile

Readily biodegradable; low

bioaccumulation potential.[1]

WGK 2 (slight water hazard)[1]

While biodegradable, direct

release to the environment is

unacceptable. It must be sent

to a facility capable of

processing it without

environmental harm.
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Effective laboratory stewardship begins with the principle of waste minimization.[7][8] Before

proceeding to disposal, consider the established hierarchy of waste management:

Source Reduction: The most effective strategy is to minimize waste generation at the source.

Order only the quantities of delta-dodecalactone required for your immediate research

needs and, where feasible, reduce the scale of experiments.[7]

Redistribution: If you have surplus, unexpired, and uncontaminated delta-dodecalactone in

its original container, consider offering it to other research groups within your institution.[7][8]

This is both economically and environmentally sound.

Disposal: Only when reduction and redistribution are not viable options should you proceed

with disposal. This must be conducted as regulated hazardous waste.

Standard Operating Procedure (SOP) for Delta-
Dodecalactone Disposal
This protocol applies to unused delta-dodecalactone designated for disposal and materials

contaminated with it.

Step 1: Personal Protective Equipment (PPE)
Prior to handling, ensure you are wearing the appropriate PPE to mitigate the risks of skin, eye,

and respiratory irritation.[4]

Eye/Face Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemically resistant nitrile rubber gloves.[3] Use proper glove removal

technique to avoid skin contact.[4]

Body Protection: A standard laboratory coat is required.

Step 2: Waste Segregation and Containerization
Proper segregation is fundamental to safe chemical waste management, preventing dangerous

reactions between incompatible substances.[9][10]
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Waste Stream: Delta-dodecalactone waste should be segregated into the non-halogenated

organic liquid waste stream.

Container Selection:

Use a designated, leak-proof container in good condition, compatible with organic liquids.

[9][11] Plastic containers are often preferred.[7]

Ensure the container has a secure, tight-fitting screw cap to prevent spills and

evaporation.[9][11]

The container must be clean on the outside.[11]

Filling the Container:

Never overfill a waste container. Leave at least 10% of headspace to allow for vapor

expansion.

Keep the waste container closed at all times except when adding waste.[7][11]

Step 3: Labeling
Accurate and clear labeling is a regulatory requirement and is critical for the safety of all

personnel handling the waste.[10][12]

Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

Clearly list all chemical constituents and their approximate concentrations. For delta-
dodecalactone, write out the full chemical name: "delta-Dodecalactone".[13]

Include the name of the principal investigator and the laboratory location.

Step 4: Storage and Disposal
Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA

within your laboratory.[7] This area should be under the direct control of laboratory personnel

and away from sources of ignition or high traffic.[14]
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Arrange for Pickup: Once the container is full or you have completed the project generating

the waste, contact your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor to arrange for pickup.[4][15] Never pour delta-
dodecalactone down the drain or dispose of it in the regular trash.[16]

Protocol for Empty Container Disposal
An "empty" container that once held delta-dodecalactone is not considered general waste

until it has been properly decontaminated.

Triple Rinsing: The container must be triple-rinsed with a suitable solvent (e.g., ethanol or

acetone) that can dissolve the chemical residue.[13][15]

Collect Rinsate: The solvent rinsate from this procedure is now considered hazardous waste

and must be collected and disposed of in your non-halogenated organic liquid waste

container.[15]

Container Disposal: After triple-rinsing and allowing the container to air dry in a ventilated

area (like a fume hood), deface or remove the original product label.[9] The clean,

decontaminated container may then be disposed of in the regular laboratory glass or plastic

recycling stream, as appropriate.

Experimental Protocol for Spill Cleanup
In the event of a delta-dodecalactone spill, follow this procedure to ensure safe and effective

cleanup.

Evacuate and Ventilate: Alert personnel in the immediate vicinity and evacuate the area if

necessary. Ensure the area is well-ventilated; if the spill is significant, perform the cleanup

within a chemical fume hood.[3]

Don PPE: Wear the full PPE as described in Section 3.

Contain the Spill: Prevent the spill from spreading. Use an inert absorbent material such as

vermiculite, dry sand, or clay to create a dike around the spill.[15][16]

Absorb the Material: Gently cover and absorb the spilled liquid with the inert material.
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Collect Waste: Carefully scoop the absorbed material and any contaminated debris into a

compatible container for hazardous waste.[3][4]

Label and Dispose: Seal the container, label it as "Hazardous Waste: delta-Dodecalactone
Spill Debris," and dispose of it through your institution's EHS office.[15]

Decontaminate: Clean the spill surface area thoroughly with soap and water.[3][15] Dispose

of all contaminated cleaning materials (e.g., wipes, gloves) as hazardous waste.[15]

Disposal Decision Workflow
The following diagram provides a visual guide to the decision-making process for managing

delta-dodecalactone waste in the laboratory.
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Delta-Dodecalactone Waste Identified

Unused Product in
Original Container?

Contaminated Material or
Surplus Solution?

 No 

Action: Evaluate for
Redistribution to Another Lab

 Yes 

Accidental Spill?

 No 

SOP: Segregate into Non-Halogenated
Organic Liquid Waste Container

 Yes 

SOP: Initiate Spill Cleanup Protocol
(Section 5)

 Yes 

Decision: Designate for Disposal

 No Takers 

SOP: Label Container as
'Hazardous Waste' with Contents

Store in Designated Satellite
Accumulation Area (SAA)

Arrange Pickup by EHS or
Licensed Waste Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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